1-Methyl-Inosine

• CAS No.: 2140-73-0
• Product Name: 1-Methyl-Inosine
• Molecular Formula: C11H14N4O5
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methylpurin-6-one
• Standard InChI: InChI=1S/C11H14N4O5/c1-14-3-13-9-6(10(14)19)12-4-15(9)11-8(18)7(17)5(2-16)20-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8-,11-/m1/s1
• Standard InChIKey: WJNGQIYEQLPJMN-IOSLPCCCSA-N
• Isomeric SMILES: CN1C=NC2=C(C1=O)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CN1C=NC2=C(C1=O)N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CN1C=NC2=C(C1=O)N=CN2C3C(C(C(O3)CO)O)O
• Physical Description: Solid
• Description: 1-Methylinosine, also known as m(1)I, belongs to the class of organic compounds known as purine nucleosides. Purine nucleosides are compounds comprising a purine base attached to a ribosyl or deoxyribosyl moiety. 1-Methylinosine is soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Methylinosine has been detected in multiple biofluids, such as urine and blood. Within the cell, 1-methylinosine is primarily located in the cytoplasm. 1-Methylinosine can be biosynthesized from inosine.; 1-methylinosine is inosine carrying a methyl substituent at position 1 on the hypoxanthine ring. It has a role as a metabolite. It derives from an inosine.
• Synonyms: 1-Methylinosine; N1-Methylinosine
• PubChem Compound: 65095
• Last Modified: Nov 11 2021